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Introduction

3-Hydroxybenzohydrazide is a versatile organic compound that has garnered significant
interest within the scientific community, particularly in the fields of medicinal chemistry and drug
development. Its unique structural features, combining a phenol, an aromatic ring, and a
hydrazide functional group, make it a valuable scaffold for the synthesis of a wide array of
derivatives with diverse biological activities. This guide provides a comprehensive overview of
the chemical properties, structure, synthesis, and potential applications of 3-
Hydroxybenzohydrazide, offering valuable insights for researchers and professionals in the
life sciences.

Chemical Structure and Physicochemical Properties

3-Hydroxybenzohydrazide, with the molecular formula C7HsN20z2, is a white to light yellow
crystalline powder.[1][2] The molecule consists of a benzene ring substituted with a hydroxyl
group at the meta-position and a hydrazide group. This arrangement of functional groups is key
to its chemical reactivity and biological interactions.
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Below is a visualization of the molecular structure of 3-Hydroxybenzohydrazide.
Caption: Molecular Structure of 3-Hydroxybenzohydrazide.

A summary of the key physicochemical properties of 3-Hydroxybenzohydrazide is presented
in the table below.

Property Value Source
Molecular Formula C7HsN20:2 [1][3]
Molecular Weight 152.15 g/mol [11[3]
White to light yellow
Appearance [11[2]
powder/crystal
Melting Point 157-161 °C [1][2]
Solubility Soluble in Methanol [1112]
Maximum Absorption )
251 nm (in Methanol) [1112]
Wavelength (Amax)
pKa (Predicted) 9.29+£0.10

Spectral Data and Characterization

The structural elucidation of 3-Hydroxybenzohydrazide is confirmed through various
spectroscopic technigues.

e 1H NMR (Proton Nuclear Magnetic Resonance): The *H NMR spectrum is expected to show
distinct signals for the aromatic protons, the hydroxyl proton, and the hydrazide protons. The
aromatic protons will appear as a complex multiplet in the downfield region. The phenolic -
OH proton and the -NH and -NH: protons of the hydrazide group will appear as broad
singlets, and their chemical shifts can be concentration and solvent dependent.

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance): The 3C NMR spectrum will display
signals for the seven carbon atoms in the molecule. The carbonyl carbon of the hydrazide
group will be observed at a characteristic downfield chemical shift. The aromatic carbons will
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show distinct signals, with the carbon attached to the hydroxyl group appearing at a higher
chemical shift compared to the others.

IR (Infrared) Spectroscopy: The IR spectrum provides valuable information about the
functional groups present. Key expected vibrational frequencies include a broad O-H
stretching band for the phenolic hydroxyl group, N-H stretching vibrations for the hydrazide
group, a strong C=0 stretching absorption for the carbonyl group, and C=C stretching bands
for the aromatic ring.

e Mass Spectrometry: The mass spectrum of 3-Hydroxybenzohydrazide will show a
molecular ion peak (M*) corresponding to its molecular weight. The fragmentation pattern
can provide further structural information. A prominent peak is often observed for the 3-
hydroxybenzoyl cation.[4]

Synthesis and Reactivity

A common and efficient method for the synthesis of 3-Hydroxybenzohydrazide involves a
two-step process starting from 3-hydroxybenzoic acid.

\ CH3O0H, H+ (cat.) N2H4-H20
[S-Hydroxybenzoic Acid ) Reflux >[Methyl 3-Hydroxybenzoate Ethanol, Reflux 3-Hydroxybenzohydrazide)

Click to download full resolution via product page

Caption: Synthesis pathway of 3-Hydroxybenzohydrazide.

Experimental Protocol: Synthesis of 3-
Hydroxybenzohydrazide

Step 1: Synthesis of Methyl 3-Hydroxybenzoate[5]
» Dissolve 3-hydroxybenzoic acid in methanol.
e Add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid or hydrochloric acid).

¢ Reflux the mixture for several hours.
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» Monitor the reaction progress using thin-layer chromatography (TLC).

e Upon completion, neutralize the acid catalyst and remove the methanol under reduced
pressure.

o Extract the methyl 3-hydroxybenzoate with a suitable organic solvent.
» Purify the product by recrystallization or column chromatography.
Step 2: Synthesis of 3-Hydroxybenzohydrazide

o Dissolve the synthesized methyl 3-hydroxybenzoate in ethanol.

e Add an excess of hydrazine hydrate to the solution.

o Reflux the reaction mixture for several hours. The product will precipitate out of the solution
upon cooling.

o Collect the solid product by filtration.
o Wash the product with cold ethanol to remove any unreacted starting materials.
e Dry the purified 3-Hydroxybenzohydrazide under vacuum.

The reactivity of 3-Hydroxybenzohydrazide is primarily dictated by its three functional groups:
the phenolic hydroxyl group, the hydrazide moiety, and the aromatic ring. The hydrazide group
is nucleophilic and readily reacts with aldehydes and ketones to form stable hydrazones. The
phenolic hydroxyl group can undergo O-alkylation and O-acylation reactions. The aromatic ring
is susceptible to electrophilic substitution reactions, with the hydroxyl and hydrazide groups
influencing the regioselectivity of these reactions.

Applications in Drug Development

The 3-Hydroxybenzohydrazide scaffold is a key building block in the synthesis of various
compounds with potential therapeutic applications. Its derivatives have been investigated for a
range of biological activities, including antimicrobial, and antitumor properties.
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One of the notable applications is in the development of tyrosinase inhibitors. Tyrosinase is a
key enzyme in the biosynthesis of melanin, and its overactivity can lead to hyperpigmentation
disorders. The hydrazide and hydroxyl functionalities of 3-Hydroxybenzohydrazide derivatives
are believed to play a crucial role in chelating the copper ions present in the active site of the
tyrosinase enzyme, thereby inhibiting its catalytic activity.

Inhibition Mechanism

3-Hydroxybenzohydrazide Derivative — Chelation of Copper lons__ Tyrosinase (Active Site with Cu2+)

Melanin Biosynthesis Pathway

. Tyrosinase > .LDOPA Tyrosinase Further reactions m

Click to download full resolution via product page

Caption: Inhibition of the melanin synthesis pathway by a 3-hydroxybenzohydrazide
derivative.

Safety and Handling

3-Hydroxybenzohydrazide is classified as a hazardous substance and should be handled
with appropriate safety precautions. It is known to cause skin and serious eye irritation.[1][2]

o Personal Protective Equipment (PPE): Wear protective gloves, eye protection, and a face
shield when handling this compound.[1][2]

¢ Handling: Avoid breathing dust. Use only in a well-ventilated area. Wash hands thoroughly
after handling.[6]

e Storage: Store in a cool, dark, and dry place under an inert atmosphere, as it may be air-
sensitive.[1][2] Keep the container tightly closed.
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Conclusion

3-Hydroxybenzohydrazide is a valuable and versatile chemical entity with a well-defined
structure and a range of interesting chemical and biological properties. Its straightforward
synthesis and the reactivity of its functional groups make it an attractive starting material for the
development of novel compounds, particularly in the realm of medicinal chemistry. Further
research into the diverse applications of 3-Hydroxybenzohydrazide and its derivatives holds
significant promise for the discovery of new therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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